Cas no 2229304-91-8 (4-2-(difluoromethoxy)-3-methylphenyloxane-2,6-dione)

4-2-(Difluoromethoxy)-3-methylphenyloxane-2,6-dione is a specialized chemical compound featuring a difluoromethoxy group and a methyl-substituted phenyl ring integrated into an oxane-2,6-dione scaffold. This structure confers unique reactivity and stability, making it valuable in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, while the oxane-dione core offers versatility in ring-opening and functionalization reactions. Its well-defined stereochemistry and purity ensure reproducibility in research and industrial applications. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, where precise structural control is critical.
4-2-(difluoromethoxy)-3-methylphenyloxane-2,6-dione structure
2229304-91-8 structure
Product Name:4-2-(difluoromethoxy)-3-methylphenyloxane-2,6-dione
CAS No:2229304-91-8
MF:C13H12F2O4
MW:270.228791236877
CID:5970252
PubChem ID:165845949
Update Time:2025-11-01

4-2-(difluoromethoxy)-3-methylphenyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 4-2-(difluoromethoxy)-3-methylphenyloxane-2,6-dione
    • 4-[2-(difluoromethoxy)-3-methylphenyl]oxane-2,6-dione
    • EN300-1971322
    • 2229304-91-8
    • Inchi: 1S/C13H12F2O4/c1-7-3-2-4-9(12(7)19-13(14)15)8-5-10(16)18-11(17)6-8/h2-4,8,13H,5-6H2,1H3
    • InChI Key: HXDMWLQLRKALSE-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C)=CC=CC=1C1CC(=O)OC(C1)=O)F

Computed Properties

  • Exact Mass: 270.07036518g/mol
  • Monoisotopic Mass: 270.07036518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.6Ų

4-2-(difluoromethoxy)-3-methylphenyloxane-2,6-dione Pricemore >>

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Additional information on 4-2-(difluoromethoxy)-3-methylphenyloxane-2,6-dione

Comprehensive Overview of 4-2-(Difluoromethoxy)-3-methylphenyloxane-2,6-dione (CAS No. 2229304-91-8)

The compound 4-2-(difluoromethoxy)-3-methylphenyloxane-2,6-dione (CAS No. 2229304-91-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a difluoromethoxy group and a phenyloxane-dione backbone, this molecule exhibits potential applications in drug development and material science. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic interventions.

In recent years, the demand for fluorinated compounds like 4-2-(difluoromethoxy)-3-methylphenyloxane-2,6-dione has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where such molecules play a pivotal role. The CAS No. 2229304-91-8 is often searched in conjunction with terms like "fluorinated drug candidates" and "oxane-dione derivatives," reflecting its relevance in cutting-edge research.

The synthesis of 4-2-(difluoromethoxy)-3-methylphenyloxane-2,6-dione involves sophisticated organic chemistry techniques, including electrophilic fluorination and cyclization reactions. Its molecular stability and solubility profile make it a candidate for further exploration in formulation science. Notably, the compound's structural analogs have been investigated for their potential in treating inflammatory and neurological disorders, a topic frequently queried in academic and industrial databases.

From an industrial perspective, CAS No. 2229304-91-8 is also associated with green chemistry initiatives, as researchers seek to minimize environmental impact during synthesis. Questions like "sustainable production of fluorinated compounds" and "eco-friendly oxane-dione synthesis" are increasingly common in search engines, highlighting the intersection of innovation and sustainability.

In summary, 4-2-(difluoromethoxy)-3-methylphenyloxane-2,6-dione represents a promising avenue for scientific advancement. Its multifaceted applications, from pharmaceuticals to agrochemicals, underscore its importance in modern chemistry. As interest in tailored molecular designs grows, this compound is poised to remain a focal point in research and development.

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